N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C21H24ClN3OS.ClH/c1-3-24(4-2)12-13-25(20(26)14-16-8-6-5-7-9-16)21-23-18-11-10-17(22)15-19(18)27-21;/h5-11,15H,3-4,12-14H2,1-2H3;1H
• InChI Key: GKGZDTQVAOOQRH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)CC3=CC=CC=C3.Cl
• Molecular Formula: C21H25Cl2N3OS
• Molecular Weight: 438.4 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-2-phenylacetamide hydrochloride is a useful research compound. Its molecular formula is C21H25Cl2N3OS and its molecular weight is 438.41. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Molecular Design

• Synthetic Pathways and Electrophilic Building Blocks : The compound has been utilized in synthetic pathways that involve the formation of thiazolo[3,2-a]pyrimidinone products, using N-(benzo[d]thiazol-2-yl)-2-chloroacetamide as a doubly electrophilic building block. This demonstrates its utility in generating novel heterocyclic compounds through ring annulation processes, offering potential for the development of new chemical entities with diverse biological activities (Janardhan et al., 2014).

• Anticonvulsant and Antimicrobial Activities : Derivatives of the compound have been synthesized and evaluated for their biological activities. For example, omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide derivatives, containing modifications on the N-phenyl ring, showed anticonvulsant activity in models of epilepsy (Soyer et al., 2004). Furthermore, 2-(5-chlorobenzo[d]thiazol-2-ylimino)thiazolidin-4-one derivatives exhibited antimicrobial properties, indicating the compound's role in the development of new antimicrobial agents (B'Bhatt & Sharma, 2017).

• Metabolic Studies and Environmental Impact : The compound's structure is related to chloroacetamide herbicides, which have been studied for their metabolism in human and rat liver microsomes. These studies provide insights into the environmental and health impacts of related compounds, contributing to a better understanding of their safety and metabolic pathways (Coleman et al., 2000).

Molecular Interactions and Pharmacological Evaluations

• Glutaminase Inhibition for Cancer Therapy : The compound's structural analogs have been explored for their role in inhibiting glutaminase, a therapeutic target in cancer treatment. This research highlights the potential of structurally related compounds in developing new cancer therapies (Shukla et al., 2012).

• Inhibitory Activity on α-Glucosidase : Derivatives have been synthesized and evaluated for their α-glucosidase inhibitory potential, indicating potential applications in the management of diabetes through the regulation of postprandial hyperglycemia (Iftikhar et al., 2019).